2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol

• Molecular Formula: C10H17NO2S
• Molecular Weight: 215.31 g/mol
• IUPAC Name: 2-[1-(3-methylthiophen-2-yl)ethylamino]propane-1,3-diol
• InChI: InChI=1S/C10H17NO2S/c1-7-3-4-14-10(7)8(2)11-9(5-12)6-13/h3-4,8-9,11-13H,5-6H2,1-2H3
• InChI Key: QFOTUNCRGGZDGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(C)NC(CO)CO

Description

Molecular Formula: C₁₁H₁₉NO₂S Molecular Weight: 229.34 g/mol Structure: This compound consists of a propane-1,3-diol backbone, an ethylamino linker, and a 3-methylthiophen-2-yl substituent. Its structural complexity makes it a candidate for diverse applications in medicinal chemistry and materials science .

Preparation Methods

The synthesis of 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3-methylthiophene and ethylamine.

Reaction Conditions: The 3-methylthiophene is first brominated to form 3-bromo-3-methylthiophene. This intermediate is then reacted with ethylamine under basic conditions to yield 1-(3-methylthiophen-2-yl)ethylamine.

Final Step: The resulting amine is then reacted with epichlorohydrin in the presence of a base to form the final product, 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol.

Chemical Reactions Analysis

2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the reduction of the thiophene ring.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the hydroxyl groups, using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with enzymes and receptors involved in various biological processes.

Pathways: It modulates signaling pathways related to inflammation and microbial growth, leading to its observed biological effects.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogs and Their Key Features

The following table summarizes structural analogs, their molecular characteristics, and key differences:

Compound Name	Molecular Formula	Substituent Modifications	Key Features	Biological/Industrial Relevance
Target Compound : 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol	C₁₁H₁₉NO₂S	3-Methylthiophene, ethylamino linker	Balances lipophilicity (methyl group) and reactivity (thiophene ring); optimized for hydrogen bonding via diol groups	Potential neuropharmacological applications due to thiophene interactions
2-{[(5-Methylthiophen-2-yl)methyl]amino}propane-1,3-diol ()	C₉H₁₅NO₂S	Methylthiophene linked via methylene (CH₂)	Reduced steric hindrance compared to ethyl linker; lower molecular weight (201.29 g/mol)	Studied for reactivity in organic synthesis and material science
2-{[1-(5-Bromothiophen-2-yl)ethyl]amino}propane-1,3-diol ()	C₉H₁₄BrNO₂S	Bromine substituent on thiophene	Increased molecular weight (265.19 g/mol); enhanced electrophilicity for nucleophilic reactions	Investigated for enzyme inhibition and antimicrobial activity
2-{[1-(3-Fluorophenyl)ethyl]amino}propane-1,3-diol ()	C₁₁H₁₆FNO₂	Fluorophenyl instead of thiophene	Improved metabolic stability (C-F bond); altered π-π stacking	Explored for anti-inflammatory and analgesic effects
2-{[1-(3-Chlorophenyl)ethyl]amino}propane-1,3-diol ()	C₁₁H₁₆ClNO₂	Chlorophenyl substituent	Higher lipophilicity (Cl vs. methyl); potential antimicrobial properties	Candidate for drug development targeting microbial enzymes
2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}ethan-1-ol ()	C₉H₁₅NOS	Ethanol backbone (shorter diol chain)	Reduced hydrogen-bonding capacity; lower solubility	Used in studies of structure-activity relationships

Impact of Structural Variations

Substituent Effects :

• Thiophene vs. Phenyl analogs () prioritize steric and hydrophobic interactions .
• Halogenation : Bromine () and chlorine () increase molecular weight and lipophilicity, favoring membrane permeability but possibly reducing solubility. Fluorine () enhances metabolic stability without significantly altering lipophilicity .

Backbone Modifications :

• Propane-1,3-diol vs. Ethanol: The propane-1,3-diol backbone in the target compound provides two hydroxyl groups for hydrogen bonding, improving solubility and target engagement compared to ethanol analogs () .

Biological Activity

2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol is a compound of growing interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{17}NOS$ and a molecular weight of approximately 225.34 g/mol. Its structure includes a 3-methylthiophen-2-yl group linked to an ethylamino moiety and a propane-1,3-diol backbone, which may enhance its reactivity and biological activity due to the presence of the thiophene ring.

Research indicates that compounds with similar structures to 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol may exhibit various pharmacological effects. These effects could be attributed to:

• Binding Affinity : Interaction studies suggest that this compound may bind effectively to specific biological targets, influencing pathways related to neurotransmission or inflammation.
• Enzyme Inhibition : Preliminary data indicate potential inhibitory effects on certain enzymes involved in metabolic processes.

Further studies are necessary to elucidate these mechanisms and their therapeutic implications.

Biological Activity

The biological activity of 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol has been evaluated through various assays. Key findings include:

• Antioxidant Properties : Similar compounds have demonstrated significant antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases.
• Anti-inflammatory Effects : Studies suggest that the compound may reduce inflammation markers in vitro, indicating potential applications in treating inflammatory conditions.

Study 1: Antioxidant Activity

A study investigated the antioxidant properties of 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol using DPPH and ABTS assays. The results showed a significant reduction in free radicals compared to control groups, suggesting strong antioxidant capabilities.

Study 2: Anti-inflammatory Effects

In a controlled experiment involving lipopolysaccharide (LPS)-induced inflammation in macrophages, treatment with the compound resulted in decreased levels of pro-inflammatory cytokines (e.g., TNF-alpha and IL-6). This suggests its potential as an anti-inflammatory agent.

Comparative Analysis with Related Compounds

To contextualize the biological activity of 2-{[1-(3-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Key Features	Biological Activity
2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}propane-1,3-diol	C12H17NOS	Contains a methylthiophene group	Antioxidant and anti-inflammatory
2-{[1-(4-Chlorophenyl)ethyl]amino}propane-1,3-diol	C12H16ClN	Features a chlorophenyl group	Studied for antimicrobial properties
2-{[(5-Bromothiophen-2-yl)methyl]amino}propane-1,3-diol	C12H16BrNOS	Similar bromothiophene structure	Potential neuroprotective effects